Cas no 67214-01-1 (Dioctyl 4,4-bis(diethoxyphosphoryl)heptanedioate)

• Product Name: Dioctyl 4,4-bis(diethoxyphosphoryl)heptanedioate
• CAS No: 67214-01-1
• MF: C₃₁H₆₂O₁₀P₂
• MW: 656.765512943268
• CID: 2797070
• PubChem ID: 71368622
• Update Time: 2025-04-21

Dioctyl 4,4-bis(diethoxyphosphoryl)heptanedioate Chemical and Physical Properties

Names and Identifiers

• 67214-01-1
• Dioctyl 4,4-bis(diethoxyphosphoryl)heptanedioate
• DTXSID90791677

• Inchi： 1S/C31H62O10P2/c1-7-13-15-17-19-21-27-36-29(32)23-25-31(42(34,38-9-3)39-10-4,43(35,40-11-5)41-12-6)26-24-30(33)37-28-22-20-18-16-14-8-2/h7-28H2,1-6H3
• InChI Key： QWGZUWCYVBIUOG-UHFFFAOYSA-N
• SMILES： P(C(CCC(=O)OCCCCCCCC)(CCC(=O)OCCCCCCCC)P(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 656.38182217Da
• Monoisotopic Mass: 656.38182217Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 32
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 124Ų